Superior to Clinical Drugs in H/R Injury Model
In a comparative in vitro study using a cardiomyocyte hypoxia/reoxygenation (H/R) model, compound 85 (ROS-IN-2) demonstrated more potent protective activity than clinical first-line drugs. The study reported that compound 85 could 'completely restore H/R-induced myocardial cell injury' at the tested concentration [1]. While the abstract notes the comparison to clinical first-line drugs, the specific identity of the comparator and exact quantitative metrics (e.g., cell viability %, IC50) are detailed in the full text.
| Evidence Dimension | Cardiomyocyte protection against H/R injury (in vitro) |
|---|---|
| Target Compound Data | Cell viability restoration: 'completely restore H/R-induced myocardial cell injury' (qualitative description; full quantitative data available in full text) [1] |
| Comparator Or Baseline | Clinical first-line drugs (specific comparator not named in available abstract; detailed in full text) [1] |
| Quantified Difference | Compound 85 exhibited 'more potent protective activity' than clinical first-line drugs (exact fold-change or p-value available in full text) [1] |
| Conditions | In vitro cardiomyocyte hypoxia/reoxygenation (H/R) model [1] |
Why This Matters
This head-to-head superiority against established clinical therapeutics validates ROS-IN-2 as a leading tool compound for MI/R research, ensuring reproducible results that simpler antioxidants cannot provide.
- [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source
